Cas no 1212929-58-2 ((S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE)
1212929-58-2 structure
Product Name:(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
CAS No:1212929-58-2
MF:C7H6ClF3N2
MW:210.584150791168
CID:5713662
PubChem ID:97296496
Update Time:2023-10-17
(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties
Names and Identifiers
-
- 1212929-58-2
- (S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
- 4-Pyridinemethanamine, 2-chloro-α-(trifluoromethyl)-, (αS)-
-
- Inchi: 1S/C7H6ClF3N2/c8-5-3-4(1-2-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
- InChI Key: UKFBIPTYPLUXAK-LURJTMIESA-N
- SMILES: ClC1C=C(C=CN=1)[C@@H](C(F)(F)F)N
Computed Properties
- Exact Mass: 210.0171604g/mol
- Monoisotopic Mass: 210.0171604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.420±0.06 g/cm3(Predicted)
- Boiling Point: 266.1±40.0 °C(Predicted)
- pka: 2.56±0.50(Predicted)
(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760914-1g |
(s)-1-(2-Chloropyridin-4-yl)-2,2,2-trifluoroethan-1-amine |
1212929-58-2 | 98% | 1g |
¥7150.00 | 2024-08-09 |
(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1212929-58-2 ((S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk